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An In-depth Technical Guide to the Physical and Chemical Properties of Raw Ilmenite

Introduction
Ilmenite, with the idealized chemical formula FeTiO₃, is a titanium-iron oxide mineral of

significant economic importance.[1][2] It stands as the primary ore for titanium and the principal

source for titanium dioxide (TiO₂), a compound widely utilized as a white pigment in a vast

array of products including paints, plastics, paper, and cosmetics.[1][3] This technical guide

provides a comprehensive overview of the core physical and chemical properties of raw

ilmenite, intended for researchers, scientists, and professionals in drug development and

materials science. The guide details the mineral's fundamental characteristics, experimental

protocols for their determination, and a summary of its quantitative attributes.

Chemical Properties and Composition
Ilmenite is a member of the oxide and hydroxide group of minerals.[4] Its ideal composition

consists of 36.8% iron, 31.6% titanium, and 31.6% oxygen, which corresponds to

approximately 52.65% TiO₂ and 47.35% FeO.[5] However, the composition of raw ilmenite
often deviates from this ideal formula due to isomorphic substitutions and the presence of

various impurities.

Magnesium (Mg²⁺) and manganese (Mn²⁺) can substitute for ferrous iron (Fe²⁺), forming solid

solution series with geikielite (MgTiO₃) and pyrophanite (MnTiO₃), respectively.[4][6]

Consequently, raw ilmenite samples frequently contain variable amounts of magnesium and

manganese oxides (MgO and MnO).[7] Additionally, some ferric iron (Fe³⁺) may be present,

and ilmenite can form solid solutions with hematite (Fe₂O₃).[1]
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Trace element analysis of ilmenite often reveals the presence of other elements, including

chromium (Cr), vanadium (V), niobium (Nb), nickel (Ni), and zinc (Zn), whose concentrations

can provide insights into the mineral's geological provenance.[3][8][9]

Chemically, ilmenite is relatively resistant to weathering.[2][3] However, over geological

timescales, it can alter into a material known as leucoxene, which is an assemblage of titanium

minerals such as rutile or anatase.[3][4] This alteration process involves the oxidation of ferrous

iron to ferric iron and its subsequent leaching from the mineral lattice, resulting in an

enrichment of titanium dioxide.[10][11] Ilmenite can be dissolved in strong acids, such as

concentrated hydrochloric or sulfuric acid, a property that is exploited in the industrial

processing of the ore to extract TiO₂.[1][12][13]

Table 1: Chemical Composition of Raw Ilmenite
Component Chemical Formula

Ideal Concentration
(wt%)

Typical Range in
Raw Ore (wt%)

Titanium Dioxide TiO₂ 52.65[5] 40 - 65[12][14]

Iron(II) Oxide FeO 47.35[5] 15 - 37[7]

Iron(III) Oxide Fe₂O₃ - 10 - 27[7]

Magnesium Oxide MgO - 0.20 - 2.53[7][11][15]

Manganese Oxide MnO - 0.37 - 1.04[7][11]

Silicon Dioxide (Silica) SiO₂ - 0.19 - 2.30[7]

Aluminum Oxide

(Alumina)
Al₂O₃ - 0.20 - 1.50[7]

Vanadium Pentoxide V₂O₅ - Trace - 0.13[11][15]

Chromium(III) Oxide Cr₂O₃ - Trace - 0.01[11][15]

Physical Properties
The physical properties of ilmenite are crucial for its identification and for the design of

appropriate mineral processing techniques. It is an opaque mineral with a metallic to sub-
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metallic luster.[6][16] Its color is typically iron-black or steel-gray, sometimes with a brownish

tint.[1][4]

Table 2: Physical Properties of Ilmenite
Property Value

Color Iron-black, steel-gray, brownish-black[1][4]

Luster Metallic to sub-metallic[4][6][16]

Streak Black to brownish-black[2][6][17]

Mohs Hardness 5.0 - 6.0[1][7][16][18][19]

Specific Gravity 4.5 - 5.0 g/cm³[7][16][17][18][19]

Density 4.68 - 4.79 g/cm³[1][15][20][21]

Crystal System Trigonal[1][7][22]

Space Group R3[1]

Cleavage None observed[1][15][17][18][21]

Fracture Conchoidal to uneven[1][15][17][18][21]

Parting On {0001} and {1011} may be present[15][20]

Magnetism Paramagnetic (weakly magnetic)[1][3][4][19]

Diaphaneity Opaque[16][18][21][22]

Crystallography and Structure
Ilmenite crystallizes in the trigonal system and has a crystal structure that is an ordered

derivative of the corundum (Al₂O₃) structure.[1][23] In the ilmenite structure, layers of Fe²⁺

cations and Ti⁴⁺ cations alternate, perpendicular to the trigonal c-axis, separated by layers of

oxygen atoms in a hexagonal closest-packing arrangement.[1][4] This ordered arrangement of

cations is distinct from corundum, where all cation sites are occupied by Al³⁺.
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Legend
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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